Cas no 69261-29-6 (2-methylthian-3-one)

• Product Name: 2-methylthian-3-one
• CAS No: 69261-29-6
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 391996
• PubChem ID: 13261017
• Update Time: 2025-04-19

2-methylthian-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3(4H)-one, dihydro-2-methyl-
• 2-methylthian-3-one
• EN300-102991
• 69261-29-6
• SCHEMBL10150385
• A929897
• 2-methyldihydro-2H-thiopyran-3(4H)-one
• CS-0230266
• DTXSID50532760
• Z1359849054

• Inchi： 1S/C6H10OS/c1-5-6(7)3-2-4-8-5/h5H,2-4H2,1H3
• InChI Key： XSZKBYSDJFQKLT-UHFFFAOYSA-N
• SMILES： S1CCCC(C1C)=O

Computed Properties

• Exact Mass: 130.04523611g/mol
• Monoisotopic Mass: 130.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų